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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512 Get Quote

This technical guide provides a comprehensive overview of the physical characteristics of 1-
azidoadamantane powder, tailored for researchers, scientists, and professionals in drug

development. The document details the compound's physical properties, outlines experimental

protocols for their determination, and presents relevant chemical synthesis information.

Core Physical and Chemical Properties
1-Azidoadamantane is a versatile nitrogen-rich organic compound built upon a rigid

adamantane cage structure.[1][2] This unique structure imparts exceptional stability, making it a

valuable building block in organic synthesis, particularly in the development of pharmaceuticals

and energetic materials.[1] It is frequently utilized in "click chemistry" reactions for the efficient

formation of complex molecules, a critical process in drug discovery and bioconjugation.[1]

The physical appearance of 1-azidoadamantane is a white to off-white crystalline powder.[1]

Table 1: Summary of Quantitative Physical and Chemical Data for 1-Azidoadamantane
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Property Value Source(s)

Molecular Formula C₁₀H₁₅N₃ [1][3][4]

Molecular Weight 177.25 g/mol [1][3][4]

Melting Point 80 - 82 °C [1][2]

Flash Point 85 °C (closed cup) [2]

Appearance
White to off-white powder or

crystals
[1]

Assay (Purity) ≥ 96.5% (GC), 97% [1]

CAS Number 24886-73-5 [1][3][4]

Solubility Profile: While specific quantitative solubility data is not widely published, the solubility

of 1-azidoadamantane can be inferred from its structure. The parent adamantane molecule is

nonpolar and practically insoluble in water but readily dissolves in nonpolar organic solvents

like benzene, hexane, and chloroform.[5][6] The introduction of the polar azide (-N₃) group to

the adamantane cage may slightly increase its polarity. However, the large, nonpolar

hydrocarbon core is expected to dominate its solubility characteristics. Therefore, 1-
azidoadamantane is predicted to have low solubility in water and good solubility in a range of

organic solvents.

Spectroscopic Data:

Infrared (IR) Spectroscopy: A characteristic peak for the azide functional group is observed

at approximately 2115 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for 1-azidoadamantane, typically recorded in a CDCl₃ solvent.[8][9] These spectra

are consistent with the highly symmetric structure of the adamantane cage.[6]

Experimental Protocols
Detailed methodologies for determining the key physical properties of a solid organic

compound like 1-azidoadamantane are provided below.
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2.1 Melting Point Determination (Capillary Method)

This protocol describes a standard method for accurately measuring the melting point range of

a crystalline organic solid, which is a key indicator of purity.[10][11] Pure compounds typically

exhibit a sharp melting range of 0.5-1.0°C.[11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][11]

Capillary tubes (sealed at one end)[12]

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Place a small amount of the 1-azidoadamantane powder on a clean,

dry surface. If the crystals are not fine, gently grind them into a fine powder using a mortar

and pestle.[11]

Packing the Capillary Tube: Push the open end of a capillary tube into the powder, trapping a

small amount. Invert the tube and tap it gently on a hard surface to pack the powder into the

sealed end. Repeat until a column of 1-2 mm of tightly packed powder is achieved.[12][13]

Apparatus Setup:

Mel-Temp: Insert the capillary tube into the sample holder. Ensure the thermometer is

correctly placed to accurately read the temperature of the block.[10]

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, aligning the

sample with the thermometer bulb. The rubber band should remain above the level of the

heating oil.[11] Immerse the assembly in the oil within the Thiele tube.
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Heating: Begin heating the apparatus. For an unknown compound, a rapid initial heating can

determine an approximate melting point.[10] For an accurate measurement, heat slowly and

steadily, ensuring a rate of temperature increase of about 1-2°C per minute as the expected

melting point is approached.[11]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(T₁). Continue heating and record the temperature at which the entire sample has completely

liquefied (T₂).[10][13] The melting point is reported as the range T₁ - T₂.

2.2 Solubility Determination

This qualitative protocol outlines a systematic approach to determine the solubility of 1-
azidoadamantane in various solvents, which helps to classify the compound based on its

functional groups and polarity.[14][15]

Materials:

Small test tubes

Spatula or weighing balance

Vortex mixer (optional)

Solvents: Water, 5% HCl, 5% NaOH, and a nonpolar organic solvent (e.g., hexane or

toluene).

Procedure:

Initial Test in Water: Place approximately 25 mg of 1-azidoadamantane into a small test

tube. Add 0.75 mL of deionized water in small portions. After each addition, shake or vortex

the tube vigorously for at least 60 seconds.[14][16]

Observation: Observe if the solid dissolves completely. If it is water-soluble, the compound

contains a significant polar functional group.

Tests in Acid and Base: If the compound is insoluble in water, use two new samples. To one,

add 0.75 mL of 5% HCl solution. To the other, add 0.75 mL of 5% NaOH solution. Shake
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vigorously.[14][15]

Solubility in 5% HCl indicates the presence of a basic functional group (e.g., an amine).

Solubility in 5% NaOH indicates the presence of an acidic functional group.

Test in Organic Solvent: Place 25 mg of 1-azidoadamantane into a test tube and add 0.75

mL of a nonpolar organic solvent like hexane. Shake vigorously.

Recording Results: Record the compound as "soluble," "partially soluble," or "insoluble" for

each solvent tested.

Visualization of Workflows and Synthesis
Experimental Workflow for Physical Characterization

The following diagram illustrates the logical flow for the physical characterization of an

unknown solid organic compound, such as a new batch of 1-azidoadamantane.
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Characterization Workflow

Start:
Receive Solid Sample

Visual Inspection
(Color, Form)

Melting Point
Determination

Solubility Tests
(Water, Acid, Base, Organic) Sharp MP?

Spectroscopic Analysis
(IR, NMR, MS)

End:
Characterization Complete

No (Impure)
Consider Purification
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Reactants Conditions

1,3-Dehydroadamantane

1-Azidoadamantane

Hydrazoic Acid (HN₃) Solvent:
Diethyl Ether

Temperature:
20-40°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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